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Compound of Interest

Compound Name: 2-Trifluoroacetylphenol

Cat. No.: B1224665 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-Trifluoroacetylphenol (CAS RN: 25666-51-7). The information herein is compiled to ensure

the safety of laboratory personnel and to provide clear, procedural guidance for operational

questions.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Trifluoroacetylphenol was not readily

available. The following guidance is based on the safety data of structurally similar compounds,

such as 2,2,2-Trifluoroacetophenone and other fluorinated phenols. It is imperative to handle

this chemical with caution and to perform a thorough risk assessment before use.

Hazard Summary
2-Trifluoroacetylphenol is anticipated to be a hazardous substance. Based on analogous

compounds, it is likely to be a flammable liquid and vapor.[1] It is expected to cause skin and

serious eye irritation, and may also cause respiratory irritation.[1][2] Ingestion and inhalation

should be strictly avoided.[1]

Quantitative Data Summary
The following table summarizes key physical and safety data for 2-Trifluoroacetylphenol and

a related compound, 2,2,2-Trifluoroacetophenone, for reference.
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Property 2-Trifluoroacetylphenol
2,2,2-
Trifluoroacetophenone (for
reference)

CAS Number 25666-51-7[3][4] 434-45-7

Molecular Formula C₈H₅F₃O₂[3][4] C₈H₅F₃O

Molecular Weight 190.12 g/mol [3][4] 174.11 g/mol

Appearance Clear, lime/lemon liquid[5] Light yellow liquid[1]

Boiling Point 92 °C[5] Not available

Storage Temperature 2-8°C, stored under nitrogen[5]

Store in a cool, dry, well-

ventilated area away from heat

and ignition sources.[1][6]

Hazard Statements

Not officially classified.

Assumed to be similar to

related compounds.

H226: Flammable liquid and

vapour. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

Operational and Disposal Plan
A step-by-step guide for the safe handling and disposal of 2-Trifluoroacetylphenol.

Engineering Controls and Work Area Preparation
Ventilation: Always handle 2-Trifluoroacetylphenol in a well-ventilated area, preferably

within a certified chemical fume hood.[1][6][7] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[1]

Ignition Sources: This compound is likely flammable. Keep away from open flames, hot

surfaces, and all sources of ignition.[1][6] Use non-sparking tools and explosion-proof

electrical and ventilating equipment.[1][8]
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Static Discharge: Take precautionary measures against static discharges by grounding and

bonding containers and receiving equipment.[6][8]

Required Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure.

PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards. A face shield should also be

worn to protect against splashes.[7]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber with a thickness >0.11 mm and a

breakthrough time of >480 minutes is

recommended for similar compounds).[9] Wear

a flame-retardant lab coat or chemical-resistant

apron. Ensure legs and feet are covered with

long pants and closed-toe shoes.

Respiratory Protection

If working outside of a fume hood or if there is a

risk of inhalation, use a NIOSH-approved air-

purifying respirator with an appropriate cartridge

for organic vapors.[8]

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

work area in the chemical fume hood, ensuring it is clean and uncluttered. Have spill control

materials readily available.

Dispensing: Carefully dispense the required amount of 2-Trifluoroacetylphenol. Keep the

container tightly closed when not in use.[1]

During Use: Avoid direct contact with the skin, eyes, and clothing.[1] Do not eat, drink, or

smoke in the work area.[6]
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After Use: Thoroughly wash hands and any exposed skin with soap and water after handling.

[6]

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[2]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

rinse the skin with plenty of water for at least 15 minutes.[2][8] Seek medical attention if

irritation persists.

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[8] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8]

Spill and Leak Procedures
Evacuate: In case of a spill, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent material such as

sand, diatomaceous earth, or universal binding agents.[1][9]

Clean-up: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[1]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Waste Collection: All waste containing 2-Trifluoroacetylphenol, including contaminated

absorbent materials and disposable PPE, should be collected in a designated, labeled, and

sealed container.
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Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Do not dispose of it down the drain.[1] Contact your

institution's environmental health and safety department for specific disposal procedures.

Visual Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of 2-Trifluoroacetylphenol
from preparation to disposal.
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Safe Handling and Disposal Workflow for 2-Trifluoroacetylphenol

1. Preparation
- Don PPE

- Prepare fume hood
- Have spill kit ready

2. Handling
- Dispense in fume hood
- Keep container closed

- Avoid contact

3. Post-Handling
- Wash hands

- Clean work area

Spill Occurs

4. Waste Collection
- Collect all contaminated materials

- Label and seal container

Spill Response
- Evacuate & Ventilate
- Contain & Clean-up

Emergency Procedure

5. Disposal
- Follow institutional EHS guidelines

- Do not pour down drain

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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